N-(3-fluorophenyl)-2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[[5-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22FN5O2S2/c1-29-18-7-5-17(6-8-18)26-9-11-27(12-10-26)20-24-25-21(31-20)30-14-19(28)23-16-4-2-3-15(22)13-16/h2-8,13H,9-12,14H2,1H3,(H,23,28)
• InChI Key: RMOISHBNBBAVOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=NN=C(S3)SCC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C21H22FN5O2S2
• Molecular Weight: 459.6 g/mol
• CAS No.: 1105224-92-7

Description

N-(3-fluorophenyl)-2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22FN5O2S2 and its molecular weight is 459.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

N-(3-fluorophenyl)-2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide has been studied extensively in the context of its synthesis and biological activities. Research indicates that compounds related to this chemical structure have been synthesized and evaluated for various biological activities. For instance, a study on novel 1,3,4-thiadiazole amide compounds containing piperazine, similar in structure to the compound , demonstrated significant inhibitory effects on Xanthomonas campestris pv. oryzae and certain antiviral activity against tobacco mosaic virus (Xia, 2015).

Antitumor Activities

Further research has explored the antitumor activities of related compounds. A series of 1-phenyl-4-substituted phthalazine derivatives were synthesized and showed promising antiproliferative activity in vivo against cancer cell lines, indicating the potential of similar compounds in cancer treatment (Xin et al., 2018).

Antibacterial and Antifungal Properties

Studies on the synthesis and biological evaluation of compounds structurally related to this compound have demonstrated notable antibacterial and antifungal activities. For example, novel scaffolds like Thiadiazolyl Piperazine have been synthesized from stearic acid and evaluated in-vitro against strains of bacteria and fungi, showcasing their potential in combating microbial infections (Abdelmajeid et al., 2017).